[3-(5-Fluoro-2-methoxyphenyl)-1-bicyclo[1.1.1]pentanyl]methanamine

• IUPAC Name: [3-(5-fluoro-2-methoxyphenyl)-1-bicyclo[1.1.1]pentanyl]methanamine
• InChI: InChI=1S/C13H16FNO/c1-16-11-3-2-9(14)4-10(11)13-5-12(6-13,7-13)8-15/h2-4H,5-8,15H2,1H3
• InChI Key: YOPSBASCBLPWNF-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)F)C23CC(C2)(C3)CN
• Molecular Formula: C13H16FNO
• Molecular Weight: 221.27 g/mol

Description

[3-(5-Fluoro-2-methoxyphenyl)-1-bicyclo[1.1.1]pentanyl]methanamine, also known as FMPM, is a novel compound that has been synthesized for scientific research purposes. It belongs to the class of bicyclo[1.1.1]pentane compounds, which have been found to exhibit various pharmacological activities. FMPM has gained attention due to its potential as a therapeutic agent for the treatment of neurological disorders.

Mechanism of Action

[3-(5-Fluoro-2-methoxyphenyl)-1-bicyclo[1.1.1]pentanyl]methanamine acts as a dopamine and serotonin reuptake inhibitor, which increases the levels of these neurotransmitters in the brain. It also acts as an agonist of the sigma-1 receptor, which has been implicated in the regulation of various cellular functions, including calcium signaling, neuroprotection, and inflammation.
Biochemical and Physiological Effects:
Studies have shown that [3-(5-Fluoro-2-methoxyphenyl)-1-bicyclo[1.1.1]pentanyl]methanamine can improve motor function and cognitive performance in animal models of Parkinson's disease and Alzheimer's disease, respectively. It has also been found to have antidepressant-like effects in animal models of depression.

Advantages and Limitations for Lab Experiments

One advantage of [3-(5-Fluoro-2-methoxyphenyl)-1-bicyclo[1.1.1]pentanyl]methanamine is its high potency and selectivity for dopamine and serotonin reuptake inhibition. This makes it a useful tool for studying the role of these neurotransmitters in various physiological and pathological conditions. However, one limitation of [3-(5-Fluoro-2-methoxyphenyl)-1-bicyclo[1.1.1]pentanyl]methanamine is its limited solubility in water, which can make it difficult to administer in some experimental settings.

Future Directions

There are several future directions for the study of [3-(5-Fluoro-2-methoxyphenyl)-1-bicyclo[1.1.1]pentanyl]methanamine. One area of interest is its potential as a therapeutic agent for the treatment of neurological disorders. Further studies are needed to determine its efficacy and safety in clinical trials. Another area of interest is the role of [3-(5-Fluoro-2-methoxyphenyl)-1-bicyclo[1.1.1]pentanyl]methanamine in the regulation of cellular functions, such as calcium signaling and neuroprotection. Additionally, the development of more water-soluble derivatives of [3-(5-Fluoro-2-methoxyphenyl)-1-bicyclo[1.1.1]pentanyl]methanamine could improve its utility in experimental settings.

Synthesis Methods

The synthesis of [3-(5-Fluoro-2-methoxyphenyl)-1-bicyclo[1.1.1]pentanyl]methanamine involves the reaction of 5-fluoro-2-methoxyphenylacetonitrile with bicyclo[1.1.1]pentan-1-amine in the presence of a reducing agent. The reaction yields [3-(5-Fluoro-2-methoxyphenyl)-1-bicyclo[1.1.1]pentanyl]methanamine as a white solid with a high purity.

Scientific Research Applications

[3-(5-Fluoro-2-methoxyphenyl)-1-bicyclo[1.1.1]pentanyl]methanamine has been studied extensively for its potential as a therapeutic agent for the treatment of neurological disorders such as Parkinson's disease, Alzheimer's disease, and depression. It has been found to exhibit dopaminergic and serotonergic activities, which are important neurotransmitters involved in the regulation of mood, cognition, and behavior.